2-[(4-propoxybenzoyl)amino]benzoic acid

• IUPAC Name: 2-[(4-propoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-2-11-22-13-9-7-12(8-10-13)16(19)18-15-6-4-3-5-14(15)17(20)21/h3-10H,2,11H2,1H3,(H,18,19)(H,20,21)
• InChI Key: BQYDDTOCUZSHOD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

2-[(4-propoxybenzoyl)amino]benzoic acid, also known as PBA or Probucol, is a chemical compound that has been widely studied for its potential therapeutic applications. It was first synthesized in the 1970s and has since been investigated for its antioxidant and anti-inflammatory properties. In

Scientific Research Applications

2-[(4-propoxybenzoyl)amino]benzoic acid has been extensively studied for its potential therapeutic applications. One of its main uses is as an antioxidant, which means it can protect cells from damage caused by free radicals. Free radicals are unstable molecules that can damage cells and contribute to the development of diseases such as cancer and heart disease. This compound has also been studied for its anti-inflammatory properties, which can help reduce inflammation in the body and alleviate symptoms of conditions such as arthritis.

Mechanism of Action

The exact mechanism of action of 2-[(4-propoxybenzoyl)amino]benzoic acid is not fully understood, but it is believed to work by inhibiting the oxidation of lipids and proteins in the body. This can help reduce inflammation and prevent damage to cells. This compound has also been shown to increase the activity of certain enzymes that are involved in antioxidant defense, further enhancing its ability to protect cells from damage.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a range of biochemical and physiological effects. For example, it has been shown to reduce levels of LDL cholesterol, which is often referred to as "bad" cholesterol. It has also been shown to increase levels of HDL cholesterol, which is often referred to as "good" cholesterol. This compound has also been shown to reduce levels of triglycerides, which are a type of fat found in the blood. In addition, this compound has been shown to improve endothelial function, which is important for maintaining healthy blood vessels.

Advantages and Limitations for Lab Experiments

2-[(4-propoxybenzoyl)amino]benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. It is also soluble in organic solvents, which makes it easy to work with in the lab. However, there are also some limitations to its use. For example, this compound can be difficult to dissolve in water, which can make it challenging to use in certain types of experiments. In addition, it can be expensive to produce in large quantities, which may limit its use in some research applications.

Future Directions

There are many potential future directions for research on 2-[(4-propoxybenzoyl)amino]benzoic acid. One area of interest is its potential use in the treatment of cardiovascular disease. Studies have shown that this compound can reduce levels of LDL cholesterol and improve endothelial function, which are both important factors in maintaining heart health. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to have antioxidant and anti-inflammatory properties, which may help protect cells from damage and slow the progression of these diseases. Finally, there is also interest in exploring the use of this compound in the treatment of cancer. Studies have shown that this compound can inhibit the growth of certain types of cancer cells, making it a promising area for further research.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has been widely studied for its potential therapeutic applications. It has been shown to have antioxidant and anti-inflammatory properties, and has been investigated for its potential use in the treatment of a range of diseases. While there are some limitations to its use in lab experiments, there are many potential future directions for research on this compound. Overall, this compound is a promising area of research that has the potential to lead to new treatments for a range of diseases.

Synthesis Methods

The synthesis of 2-[(4-propoxybenzoyl)amino]benzoic acid involves several steps, starting with the reaction between 4-propoxybenzoyl chloride and 2-aminobenzoic acid. This reaction produces N-(4-propoxybenzoyl)-2-aminobenzoic acid, which is then converted to this compound by a series of additional chemical reactions. The final product is a white crystalline powder that is soluble in organic solvents.